Cas no 1804950-91-1 (5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine)

• Product Name: 5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine
• CAS No: 1804950-91-1
• MF: C₆H₄F₃N₃O₂
• MW: 207.110071182251
• CID: 4854800
• Update Time: 2025-10-28

5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine

• Inchi： 1S/C6H4F3N3O2/c7-2-1-3(10)6(12(13)14)11-4(2)5(8)9/h1,5H,10H2
• InChI Key： RTJMZJBMVDPYTL-UHFFFAOYSA-N
• SMILES： FC1=CC(=C([N+](=O)[O-])N=C1C(F)F)N

Computed Properties

• Exact Mass: 207.02556087 g/mol
• Monoisotopic Mass: 207.02556087 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7
• Molecular Weight: 207.11

Additional information on 5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine

Introduction to 5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine (CAS No. 1804950-91-1)

5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine, with the chemical identifier CAS No. 1804950-91-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms and a nitro group imparts distinct electronic and steric properties, which are highly relevant for designing molecules with enhanced binding affinity and metabolic stability.

The compound's molecular structure, characterized by a pyridine core substituted with an amino group at the 5-position, a difluoromethyl group at the 2-position, a fluoro atom at the 3-position, and a nitro group at the 6-position, contributes to its versatility in synthetic chemistry. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic properties and improve target specificity. The amino group provides a site for further functionalization, while the electron-withdrawing nature of the nitro and difluoromethyl groups can influence the compound's reactivity and interaction with biological targets.

In recent years, there has been a growing interest in fluorinated pyridines due to their prevalence in biologically active compounds. The fluorine atoms in this molecule not only enhance lipophilicity but also contribute to metabolic resistance, making it an attractive scaffold for drug development. For instance, fluorinated pyridines have been shown to improve the binding affinity of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The specific arrangement of substituents in 5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine makes it a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential application in the development of novel agrochemicals. Fluorinated pyridines are known to exhibit potent activity against various pests and pathogens, often with improved environmental safety profiles compared to traditional pesticides. The combination of fluorine atoms and other functional groups in this molecule suggests that it may possess both efficacy and selectivity, which are crucial factors for sustainable agricultural practices. Current research is focusing on synthesizing derivatives of this compound that can serve as lead compounds for new generations of agrochemicals.

The synthesis of 5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include nitration of a precursor pyridine derivative followed by selective fluorination and introduction of the amino group. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to improve yields and purity, making it more feasible for large-scale production. These synthetic methodologies are not only relevant for this specific compound but also provide valuable insights into the preparation of other fluorinated heterocycles.

From a computational chemistry perspective, the electronic properties of 5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have revealed that the electron distribution across the molecule is significantly influenced by the presence of electronegative fluorine atoms and the electron-withdrawing nitro group. Such insights are crucial for understanding how the compound interacts with biological targets at a molecular level. Additionally, computational modeling has been used to predict potential binding modes within protein active sites, which can guide structure-based drug design efforts.

The pharmacological potential of this compound has been explored through both in vitro and in vivo studies. Initial experiments have demonstrated that derivatives of this molecule exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. For example, modifications at the amino group have been found to enhance binding to specific kinases, leading to potent inhibition of their catalytic activity. These findings underscore the importance of fine-tuning molecular structure to achieve desired pharmacological outcomes.

In conclusion, 5-Amino-2-(difluoromethyl)-3-fluoro-6-nitropyridine (CAS No. 1804950-91-1) represents a significant advancement in synthetic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent scaffold for developing bioactive molecules with improved properties such as target specificity and metabolic stability. Ongoing research continues to uncover new possibilities for utilizing this compound and its derivatives in addressing critical challenges in medicine and agriculture.